Cas no 74990-94-6 (2-(1-phenyl-1H-pyrazol-4-yl)(2-phenylhydrazin-1-ylidene)methylphenol)

2-(1-Phenyl-1H-pyrazol-4-yl)(2-phenylhydrazin-1-ylidene)methylphenol is a complex organic compound featuring a phenol core substituted with a phenylpyrazole moiety and a phenylhydrazone functional group. This structure imparts unique chemical properties, making it potentially valuable in synthetic chemistry applications, such as coordination chemistry or as an intermediate in heterocyclic synthesis. The presence of multiple aromatic systems and a hydrazone linkage suggests potential utility in ligand design for metal complexes or as a precursor for bioactive molecules. Its well-defined molecular architecture allows for precise modifications, enabling tailored applications in research and industrial processes. The compound’s stability and reactivity profile make it suitable for advanced chemical studies.
2-(1-phenyl-1H-pyrazol-4-yl)(2-phenylhydrazin-1-ylidene)methylphenol structure
74990-94-6 structure
Product Name:2-(1-phenyl-1H-pyrazol-4-yl)(2-phenylhydrazin-1-ylidene)methylphenol
CAS No:74990-94-6
MF:C22H18N4O
MW:354.404524326324
CID:581650
PubChem ID:135837231
Update Time:2025-05-21

2-(1-phenyl-1H-pyrazol-4-yl)(2-phenylhydrazin-1-ylidene)methylphenol Chemical and Physical Properties

Names and Identifiers

    • Methanone,(2-hydroxyphenyl)(1-phenyl-1H-pyrazol-4-yl)-, 2-phenylhydrazone
    • (E)-(2-hydroxyphenyl)(1-phenyl-1H-pyrazol-4-yl)methanone phenylhydrazone
    • (2-HYDROXYPHENYL)(1-PHENYL-1H-PYRAZOL-4-YL)METHANONE PHENYLHYDRAZONE
    • 2-(1-phenyl-1H-pyrazol-4-yl)(2-phenylhydrazin-1-ylidene)methylphenol
    • 2-[(Z)-N-anilino-C-(1-phenylpyrazol-4-yl)carbonimidoyl]phenol
    • Z56968740
    • 74990-94-6
    • 2-((1-Phenyl-1H-pyrazol-4-yl)(2-phenylhydrazono)methyl)phenol
    • 6-[(2-Phenylhydrazinyl)(1-phenyl-1H-pyrazol-4-yl)methylidene]cyclohexa-2,4-dien-1-one
    • CS-0221229
    • EN300-08651
    • DTXSID90996488
    • 2-[(1-phenyl-1H-pyrazol-4-yl)(2-phenylhydrazin-1-ylidene)methyl]phenol
    • MDL: MFCD05263112
    • Inchi: 1S/C22H18N4O/c27-21-14-8-7-13-20(21)22(25-24-18-9-3-1-4-10-18)17-15-23-26(16-17)19-11-5-2-6-12-19/h1-16,24,27H/b25-22-
    • InChI Key: RQZZULLFKBRHPR-LVWGJNHUSA-N
    • SMILES: OC1C=CC=CC=1/C(/C1C=NN(C2C=CC=CC=2)C=1)=N\NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 354.14806121g/mol
  • Monoisotopic Mass: 354.14806121g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 485
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 62.4Ų

2-(1-phenyl-1H-pyrazol-4-yl)(2-phenylhydrazin-1-ylidene)methylphenol Pricemore >>

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Additional information on 2-(1-phenyl-1H-pyrazol-4-yl)(2-phenylhydrazin-1-ylidene)methylphenol

Compound CAS No. 74990-94-6: 2-(1-phenyl-1H-pyrazol-4-yl)(2-phenylhydrazin-1-ylidene)methylphenol

The compound with CAS No. 74990-94-6, known as 2-(1-phenyl-1H-pyrazol-4-yl)(2-phenylhydrazin-1-ylidene)methylphenol, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a phenolic group, a pyrazole ring, and a hydrazone moiety. The combination of these functional groups makes it a versatile compound with unique chemical properties.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to interact with various biological targets. The presence of the pyrazole ring in this compound contributes to its stability and reactivity, making it a valuable substrate for further chemical modifications. Additionally, the hydrazone group enhances the compound's ability to form hydrogen bonds, which is crucial for its potential application in drug design.

The synthesis of 2-(1-phenyl-1H-pyrazol-4-yl)(2-phenylhydrazin-1-ylidene)methylphenol involves a multi-step process that requires precise control over reaction conditions. Researchers have explored various synthetic pathways, including condensation reactions and coupling techniques, to optimize the yield and purity of this compound. The use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high product quality.

One of the most promising applications of this compound lies in its potential as a biological inhibitor. Recent experiments have demonstrated that it exhibits selective inhibitory activity against certain enzymes involved in disease pathways, such as kinases and proteases. This makes it a strong candidate for further investigation in drug discovery programs targeting conditions like cancer and neurodegenerative diseases.

In addition to its pharmacological applications, this compound has also been studied for its antioxidant properties. The phenolic group and the conjugated system within the molecule contribute to its ability to scavenge free radicals, which is essential for protecting cells from oxidative stress. This property makes it a potential ingredient in cosmetic products aimed at skin protection and antiaging.

The structural complexity of 2-(1-phenyl-1H-pyrazol-4-y...

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